molecular formula C8H5F2N3O3 B8302049 1H-Indazole, 3-(difluoromethoxy)-5-nitro-

1H-Indazole, 3-(difluoromethoxy)-5-nitro-

Cat. No.: B8302049
M. Wt: 229.14 g/mol
InChI Key: OYIOUTAEIWJKBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Indazole, 3-(difluoromethoxy)-5-nitro- is a useful research compound. Its molecular formula is C8H5F2N3O3 and its molecular weight is 229.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Indazole, 3-(difluoromethoxy)-5-nitro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Indazole, 3-(difluoromethoxy)-5-nitro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H5F2N3O3

Molecular Weight

229.14 g/mol

IUPAC Name

3-(difluoromethoxy)-5-nitro-1H-indazole

InChI

InChI=1S/C8H5F2N3O3/c9-8(10)16-7-5-3-4(13(14)15)1-2-6(5)11-12-7/h1-3,8H,(H,11,12)

InChI Key

OYIOUTAEIWJKBE-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1[N+](=O)[O-])C(=NN2)OC(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Water (6 ml) and lithium hydroxide monohydrate (640 mg) were added to a THF (19 ml) solution containing ethyl 3-(difluoromethoxy)-5-nitro-1H-indazol-1-carboxylate (1.14 g) obtained in the 1st step, followed by reflux at 80° C. for 3 hours. THF was distilled away under reduced pressure and a saturated ammonium chloride aqueous solution was added. An insoluble precipitate was removed by filtration. The obtained residue was washed with water, dissolved in ethyl acetate, and dried over anhydrous sodium sulfate. The solvent was distilled away under reduced pressure. A yellow solid of 3-(difluoromethoxy)-5-nitro-1H-indazole (921 mg) was thus obtained.
Name
Quantity
6 mL
Type
reactant
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
640 mg
Type
reactant
Reaction Step One
Name
Quantity
19 mL
Type
solvent
Reaction Step One
Name
ethyl 3-(difluoromethoxy)-5-nitro-1H-indazol-1-carboxylate
Quantity
1.14 g
Type
reactant
Reaction Step Two

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